N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C14H14ClNO3S2/c1-3-16(12-7-5-4-6-11(12)15)14(17)13-8-10(9-20-13)21(2,18)19/h4-9H,3H2,1-2H3
• InChI Key: ZLDDSBZHHZQAHE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1Cl)C(=O)C2=CC(=CS2)S(=O)(=O)C
• Molecular Formula: C14H14ClNO3S2
• Molecular Weight: 343.9 g/mol

Description

N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide is a synthetic organic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse biological and pharmacological activities. This compound is characterized by the presence of a thiophene ring substituted with a carboxamide group, a chlorophenyl group, an ethyl group, and a methylsulfonyl group. The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced through the reaction of the thiophene derivative with an appropriate amine, such as ethylamine, under suitable conditions.

Substitution with Chlorophenyl Group: The chlorophenyl group can be introduced through a substitution reaction using a chlorinated aromatic compound.

Addition of the Methylsulfonyl Group: The methylsulfonyl group can be added through a sulfonation reaction using methylsulfonyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or modify certain functional groups.

Substitution: The compound can undergo substitution reactions, particularly at the chlorophenyl group, to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) can be used.

Substitution: Substitution reactions can be carried out using reagents like sodium hydride (NaH) and various halogenated compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

N-(2-chlorophenyl)-N-ethyl-4-methylsulfonylthiophene-2-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer